Cas no 923122-79-6 (N-(2-chlorophenyl)methyl-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide)

• Product Name: N-(2-chlorophenyl)methyl-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide
• CAS No: 923122-79-6
• MF: C₁₉H₂₃ClN₄O₂S
• MW: 406.929521799088
• CID: 6150774
• PubChem ID: 27557423
• Update Time: 2025-05-20

N-(2-chlorophenyl)methyl-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide
• 923122-79-6
• N-[(2-chlorophenyl)methyl]-2-[2-(cyclohexylcarbamoylamino)-1,3-thiazol-4-yl]acetamide
• N-(2-chlorobenzyl)-2-(2-(3-cyclohexylureido)thiazol-4-yl)acetamide
• N-[(2-chlorophenyl)methyl]-2-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide
• AKOS004945273
• F2096-1168

• Inchi： 1S/C19H23ClN4O2S/c20-16-9-5-4-6-13(16)11-21-17(25)10-15-12-27-19(23-15)24-18(26)22-14-7-2-1-3-8-14/h4-6,9,12,14H,1-3,7-8,10-11H2,(H,21,25)(H2,22,23,24,26)
• InChI Key： IWHVDAPYURBBJY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(CC1=CSC(=N1)NC(NC1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 406.1230249g/mol
• Monoisotopic Mass: 406.1230249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on N-(2-chlorophenyl)methyl-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide

N-(2-chlorophenyl)methyl-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide: A Comprehensive Overview

The compound with CAS No. 923122-79-6, known as N-(2-chlorophenyl)methyl-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides and features a thiazole ring, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The presence of the cyclohexylcarbamoyl group and the chlorophenyl substituent adds complexity to its structure and contributes to its unique properties.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The thiazole ring in this compound serves as a versatile scaffold for further functionalization, enabling interactions with various biological targets. For instance, researchers have demonstrated that thiazole derivatives can modulate enzyme activity and influence cellular signaling pathways, making them promising candidates for therapeutic interventions.

The cyclohexylcarbamoyl group attached to the thiazole ring introduces steric bulk and enhances the molecule's lipophilicity, which is crucial for its bioavailability. This feature has been exploited in recent drug design strategies to improve the pharmacokinetic profiles of potential therapeutics. Additionally, the chlorophenyl substituent imparts electronic effects that can modulate the compound's reactivity and selectivity in biological systems.

From a synthetic perspective, the construction of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and cyclization. The use of environmentally friendly reagents and catalytic systems has become increasingly popular in such syntheses, aligning with current trends toward sustainable chemistry practices. For example, recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of chiral centers within this molecule, which are critical for its biological activity.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead for developing novel therapeutics. Its ability to inhibit key enzymes involved in inflammatory pathways has been extensively studied, with recent findings suggesting its efficacy in reducing inflammation in animal models. Furthermore, investigations into its antitumor properties have revealed selective cytotoxicity against cancer cells, which could pave the way for its use in oncology.

Another area of interest lies in its potential as a building block for more complex molecular architectures. The modular nature of this compound allows for easy modification of its substituents, enabling chemists to explore a wide range of structural variations. This flexibility is particularly valuable in combinatorial chemistry approaches aimed at discovering new drug candidates.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure of this compound and elucidating its stereochemistry. These methods have also been employed to study its stability under various conditions, providing insights into its suitability for different applications.

In conclusion, N-(2-chlorophenyl)methyl-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and promising biological activities position it as a valuable asset in both academic research and industrial development efforts.